Cas no 2097983-04-3 (6-Ethoxy-3-azabicyclo[3.1.1]heptane)

6-Ethoxy-3-azabicyclo[3.1.1]heptane structure
2097983-04-3 structure
Product Name:6-Ethoxy-3-azabicyclo[3.1.1]heptane
CAS No:2097983-04-3
MF:C8H15NO
MW:141.210802316666
CID:4673467
Update Time:2023-08-14

6-Ethoxy-3-azabicyclo[3.1.1]heptane Chemical and Physical Properties

Names and Identifiers

    • 6-ethoxy-3-azabicyclo[3.1.1]heptane
    • 6-Ethoxy-3-azabicyclo[3.1.1]heptane
    • Inchi: 1S/C8H15NO/c1-2-10-8-6-3-7(8)5-9-4-6/h6-9H,2-5H2,1H3
    • InChI Key: MXXKMUIIDQFGMW-UHFFFAOYSA-N
    • SMILES: O(CC)C1C2CNCC1C2

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 116
  • XLogP3: 0
  • Topological Polar Surface Area: 21.3

6-Ethoxy-3-azabicyclo[3.1.1]heptane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E278371-100mg
6-Ethoxy-3-azabicyclo[3.1.1]heptane
2097983-04-3
100mg
800.00 2021-08-13
TRC
E278371-250mg
6-Ethoxy-3-azabicyclo[3.1.1]heptane
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1700.00 2021-08-13
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E278371-500mg
6-Ethoxy-3-azabicyclo[3.1.1]heptane
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500mg
3000.00 2021-08-13
Life Chemicals
F1907-6077-0.25g
6-ethoxy-3-azabicyclo[3.1.1]heptane
2097983-04-3 95%
0.25g
$455.0 2023-09-07
Life Chemicals
F1907-6077-0.5g
6-ethoxy-3-azabicyclo[3.1.1]heptane
2097983-04-3 95%
0.5g
$650.0 2023-09-07
Life Chemicals
F1907-6077-1g
6-ethoxy-3-azabicyclo[3.1.1]heptane
2097983-04-3 95%
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$925.0 2023-09-07
Life Chemicals
F1907-6077-2.5g
6-ethoxy-3-azabicyclo[3.1.1]heptane
2097983-04-3 95%
2.5g
$2015.0 2023-09-07
Life Chemicals
F1907-6077-5g
6-ethoxy-3-azabicyclo[3.1.1]heptane
2097983-04-3 95%
5g
$3028.0 2023-09-07
Life Chemicals
F1907-6077-10g
6-ethoxy-3-azabicyclo[3.1.1]heptane
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$4230.0 2023-09-07
A2B Chem LLC
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